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Compound of Interest

Compound Name: Basic red 22
CAS No.: 23354-43-0
Cat. No.: B12769253
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, and
physical and chemical properties of the monoazo dye, Basic Red 22 (C.l. 11055). The
information is curated for researchers, scientists, and professionals in drug development who
may encounter this compound in their studies.

Chemical Identity and Structure

Basic Red 22 is a cationic dye, systematically named 4-[(2,4-dimethyl-1,2,4-triazol-4-ium-3-
yl)diazenyl]-N,N-dimethylaniline;methyl sulfate.[1][2] Its chemical identity is defined by the CAS
Number 12221-52-2 and the Colour Index Number 11055.[3]

The molecular structure of Basic Red 22 features a triazolium ring linked to a N,N-
dimethylaniline group via an azo bridge. This conjugated system is responsible for its
characteristic color.

Chemical Structure Diagram
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Caption: Chemical structure of Basic Red 22 cation.

Physicochemical Properties

Basic Red 22 is a dull or shallow red powder.[4][5] It is soluble in water, with a reported

solubility of 20 g/L, which is not significantly affected by temperature.[3][5][6][7]

Property Value Reference
Molecular Formula C13H20N604S [1][2]
Molecular Weight 356.40 g/mol [1112]

CAS Number 12221-52-2 [3]

C.l. Number 11055 [3]
Appearance Dull red to shallow red powder [4115]
Solubility in Water 20 g/L [31[51[6][7]

Hydrogen Bond Donor Count 0

[1]

Hydrogen Bond Acceptor

Count

[1]

Rotatable Bond Count 3

[1]

Experimental Protocols
General Synthesis Method

The synthesis of Basic Red 22 involves a multi-step process typical for azo dyes.[3][8] The

general procedure is as follows:

o Diazotization: 5-Amino-1H-1,2,4-triazole-3-carboxylic acid is diazotized. This reaction is

typically carried out in an acidic medium at low temperatures with a source of nitrous acid,

such as sodium nitrite.

e Coupling: The resulting diazonium salt is then coupled with N,N-dimethylaniline. This is an

electrophilic aromatic substitution reaction where the diazonium ion acts as the electrophile.
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o Decarboxylation and Quaternization: The coupled product undergoes decarboxylation,
followed by methylation to form the quaternary ammonium salt, which is the final Basic Red
22 dye.[3][8]

A detailed, step-by-step experimental protocol for the synthesis of Basic Red 22 would require
specific laboratory development and optimization of reaction conditions, including
stoichiometry, temperature, pH, and reaction time for each step to ensure high yield and purity.

General Analytical Methods

The analysis of Basic Red 22, like other synthetic dyes, can be performed using a variety of
modern analytical techniques to confirm its identity and purity.

e High-Performance Liquid Chromatography (HPLC): HPLC with a UV-Vis or Diode Array
Detector (DAD) is a standard method for the separation and quantification of dyes. A
reversed-phase C18 column is typically used with a gradient elution of a buffered aqueous
mobile phase and an organic solvent like acetonitrile or methanol. The detection wavelength
would be set at the maximum absorption wavelength (Amax) of the dye in the visible region.

 Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For unambiguous identification,
coupling HPLC with tandem mass spectrometry is the preferred method. This technique
provides both the retention time from the chromatography and the mass-to-charge ratio (m/z)
of the parent ion and its fragments, offering high specificity and sensitivity. A study on the
related Basic Red 2 demonstrated the utility of LC-MS/MS for its detection and quantification.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present in the molecule. Characteristic absorption bands for the aromatic rings, the azo
group (-N=N-), and the alkyl groups would be expected in the IR spectrum of Basic Red 22.

Applications and Stability

Basic Red 22 is primarily used as a cationic dye for coloring acrylic fibers, imparting a
"colourful red blue light" hue.[3][5][7] It exhibits good stability at high temperatures (120°C)
during the dyeing process.[3][5][7][9] However, its color can be affected by the presence of
certain metal ions; it turns significantly blue in the presence of copper ions and also changes
color with iron ions.[3][5][7][9]
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Logical Workflow for Analysis
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Caption: General analytical workflow for Basic Red 22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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